Cas no 2060063-86-5 (2-(3-Amino-5-bromophenyl)acetic acid hydrochloride)

• Product Name: 2-(3-Amino-5-bromophenyl)acetic acid hydrochloride
• CAS No: 2060063-86-5
• MF: C₈H₉BrClNO₂
• MW: 266.519560575485
• MDL: MFCD30535807
• CID: 4635781
• PubChem ID: 126796983
• Update Time: 2025-10-23

2-(3-Amino-5-bromophenyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-5-bromophenyl)acetic acid hydrochloride
• 2-(3-amino-5-bromophenyl)acetic acid;hydrochloride
• Z2738358227
• 2-(3-Amino-5-bromophenyl)acetic acid hydrochloride

• MDL： MFCD30535807
• Inchi： 1S/C8H8BrNO2.ClH/c9-6-1-5(3-8(11)12)2-7(10)4-6;/h1-2,4H,3,10H2,(H,11,12);1H
• InChI Key： QHMJVNOOIBIVAS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CC(=O)O)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 63.3

Additional information on 2-(3-Amino-5-bromophenyl)acetic acid hydrochloride

Introduction to 2-(3-Amino-5-bromophenyl)acetic acid hydrochloride (CAS No. 2060063-86-5)

2-(3-Amino-5-bromophenyl)acetic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2060063-86-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its hydrochloride salt form, exhibits a unique structural framework that makes it a valuable intermediate in the development of novel therapeutic agents. The presence of both amino and bromine substituents on the aromatic ring imparts distinct reactivity, enabling its application in diverse chemical transformations relevant to drug discovery.

The molecular structure of 2-(3-Amino-5-bromophenyl)acetic acid hydrochloride consists of a benzene ring substituted at the 3-position with an amino group (-NH₂) and at the 5-position with a bromine atom (-Br). The carboxylic acid functionality is further protonated to form the corresponding hydrochloride salt, enhancing its solubility in aqueous systems. This structural motif is particularly intriguing from a synthetic chemistry perspective, as it provides multiple sites for functionalization, making it a versatile building block for constructing more complex molecules.

In recent years, 2-(3-Amino-5-bromophenyl)acetic acid hydrochloride has been explored in several cutting-edge research areas within pharmaceutical chemistry. One of the most notable applications is its use as a precursor in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory disease therapy. The brominated aromatic ring serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allowing for the introduction of diverse aryl or heteroaryl groups. This capability has enabled the rapid assembly of structurally diverse libraries of compounds for high-throughput screening.

Furthermore, the amino group on the phenyl ring offers opportunities for further derivatization, including amide bond formation, which is a common strategy in drug design to enhance binding affinity and metabolic stability. Researchers have leveraged this property to develop novel protease inhibitors and other enzyme-targeted therapeutics. The hydrochloride salt form also contributes to improved handling and storage stability, making it a practical choice for industrial-scale synthesis and laboratory applications.

Recent advancements in computational chemistry have further highlighted the potential of 2-(3-Amino-5-bromophenyl)acetic acid hydrochloride as a key scaffold in medicinal chemistry. Molecular modeling studies have demonstrated that modifications at the 3-amino and 5-bromo positions can significantly influence binding interactions with biological targets. For instance, computational screening has identified derivatives with enhanced binding affinity to Janus kinases (JAKs), which play a pivotal role in immune signaling pathways. Such insights have guided experimental efforts toward optimizing lead compounds for therapeutic development.

The compound's relevance extends beyond kinase inhibition; it has also been investigated in the context of antimicrobial agents. The bromine substituent enhances electrophilicity, facilitating reactions that introduce pharmacophores known to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown promising activity against Gram-negative bacteria, suggesting its utility in developing next-generation antibiotics.

From a synthetic chemistry standpoint, 2-(3-Amino-5-bromophenyl)acetic acid hydrochloride exemplifies an elegant example of functional group interplay. The amino group can be selectively protected or activated under various conditions, allowing for orthogonal reactions at different sites on the molecule. This flexibility is particularly valuable in multi-step syntheses where regioselectivity is paramount. Additionally, the carboxylic acid moiety can be converted into esters or amides, broadening its applicability in peptidomimetics and fragment-based drug design strategies.

The pharmaceutical industry has taken notice of these attributes, with several companies incorporating 2-(3-Amino-5-bromophenyl)acetic acid hydrochloride into their internal libraries for exploratory research. Its accessibility through established synthetic routes and well-documented handling protocols make it an attractive candidate for both academic and industrial research endeavors. As drug discovery continues to evolve toward more targeted and personalized therapies, compounds like this are expected to play an increasingly important role in generating novel molecular entities with therapeutic potential.

In conclusion, 2-(3-Amino-5-bromophenyl)acetic acid hydrochloride (CAS No. 2060063-86-5) represents a significant asset in modern medicinal chemistry due to its versatile structural features and broad range of applications. Its role as an intermediate in kinase inhibitor synthesis, antimicrobial development, and other therapeutic areas underscores its importance in advancing drug discovery efforts worldwide. As research progresses, continued exploration of this compound will likely yield further insights into its synthetic utility and biological relevance.